Cas no 139023-83-9 (2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-)

• Product Name: 2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
• CAS No: 139023-83-9
• MF: C₂₄H₃₂FNO₄S
• MW: 449.578589439392
• CID: 1258630
• Update Time: 2024-08-04

2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
• 2-Cyclohexen-1-one, 2-[1-[[4-(4-fluorophenoxy)butoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-

• Inchi： 1S/C24H32FNO4S/c1-2-21(26-30-12-4-3-11-29-20-9-7-19(25)8-10-20)24-22(27)14-18(15-23(24)28)17-6-5-13-31-16-17/h7-10,17-18,27H,2-6,11-16H2,1H3
• InChI Key： ODNOSJDAYLLCQW-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2CCCSC2)CC(O)=C1C(=NOCCCCOC1=CC=C(F)C=C1)CC

Computed Properties

• Exact Mass: 449.20376

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 595.2±60.0 °C(Predicted)
• PSA: 68.12
• pka: 4.32±0.25(Predicted)